2-bromo-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2-bromo-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C10H8BrN3OS2/c1-16-10-14-13-9(17-10)12-8(15)6-4-2-3-5-7(6)11/h2-5H,1H3,(H,12,13,15)
• InChI Key: LQSSWIJTMQZNRC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(S1)NC(=O)C2=CC=CC=C2Br
• Molecular Formula: C10H8BrN3OS2
• Molecular Weight: 330.2 g/mol

Description

“2-bromo-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide” is a complex organic compound. It contains a benzamide group (a benzene ring attached to a carboxamide), a bromine atom, a thiadiazole ring (a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms), and a methylsulfanyl group (a sulfur atom bonded to a methyl group).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide, bromo, 1,3,4-thiadiazole, and methylsulfanyl groups. These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the functional groups. The bromo group is a good leaving group, the amide could participate in hydrolysis and condensation reactions, and the sulfur in the methylsulfanyl and thiadiazole groups could engage in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents.

Future Directions

Future research could explore the potential applications of this compound, particularly given the known bioactivity of thiadiazole-containing compounds. Further studies could also aim to optimize its synthesis and investigate its detailed physical and chemical properties.